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Compound of Interest

Compound Name: 5-tert-Butylisophthalic acid

Cat. No.: B182075

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive health and safety information for 5-tert-
Butylisophthalic acid (CAS No. 2359-09-3). The following sections detail its hazard
classifications, physical and chemical properties, handling and storage recommendations, and
the experimental protocols typically used to determine its irritant properties. This document is
intended to support safe laboratory practices and risk assessment in research and
development settings.

GHS Hazard and Safety Information

5-tert-Butylisophthalic acid is classified as an irritant. The following tables summarize its
GHS classification and associated safety statements.[1][2][3][4][5]

Table 1: GHS Classification

Hazard Class Category
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye lIrritation Category 2/2A

Specific Target Organ Toxicity (Single
] o Category 3
Exposure); Respiratory Tract Irritation
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Table 2: GHS Hazard and Precautionary Statements
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Type Code Statement
Hazard H315 Causes skin irritation.
H319 Causes serious eye irritation.

May cause respirato
H335 o Y _ P i

irritation.

Avoid breathing
Precautionary P261 dust/fume/gas/mist/vapours/sp
ray.

Wash hands thoroughly after
P264 _

handling.

Use only outdoors or in a well-
P271 _

ventilated area.

Wear protective
P280 gloves/protective clothing/eye

protection/face protection.

IF ON SKIN: Wash with plenty
P302 + P352

of water.

IF INHALED: Remove person
P304 + P340 to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Call a POISON
pP312 CENTER/doctor if you feel
unwell.
If skin irritation occurs: Get
P332 + P313
medical advice/attention.
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If eye irritation persists: Get

P337 + P313 ) ) )
medical advice/attention.
Take off contaminated clothing
P362 + P364
and wash it before reuse.
Store in a well-ventilated
P403 + P233 place. Keep container tightly
closed.
P405 Store locked up.
Dispose of contents/container
P501 to an approved waste disposal

plant.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 5-tert-Butylisophthalic acid is
provided below.

Table 3: Physical and Chemical Properties

Property Value

Molecular Formula C12H1404

Molecular Weight 222.24 g/mol [1][2]

CAS Number 2359-09-3

Appearance White to off-white solid, powder, or crystal.
Melting Point >300 °C (literature)[4][5]

Solubilit Soluble in organic solvents such as acetone and
olubility - e
ethanol; limited solubility in water.

Experimental Protocols for Hazard Determination
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While specific experimental reports for 5-tert-Butylisophthalic acid are not publicly available,
its classification as a skin and eye irritant is determined by standardized and internationally
recognized methods, primarily the OECD Guidelines for the Testing of Chemicals. The
following sections detail the likely in vivo and in vitro protocols used for such classifications.

Skin Irritation Testing

OECD Test Guideline 404: Acute Dermal Irritation/Corrosion (in vivo)

This guideline provides a method for assessing the potential of a substance to cause skin
irritation or corrosion.[6][7]

e Principle: A single dose of the test substance is applied to a small area of the skin
(approximately 6 cm?2) of an albino rabbit. Untreated skin on the same animal serves as a
control.

e Procedure:
o Healthy, young adult albino rabbits are used.
o The fur on the test area is clipped 24 hours before the test.

o 0.5 g of the solid test substance (moistened with a small amount of water or a suitable
vehicle) is applied to the skin and covered with a gauze patch and a semi-occlusive
dressing.

o The exposure period is 4 hours.
o After exposure, the residual test substance is removed.

o The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72
hours after patch removal. Observations may continue for up to 14 days to assess the
reversibility of the effects.

o Classification: The severity of the skin reactions is scored. A substance is classified as a skin
irritant (Category 2) if it produces reversible inflammatory changes.
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OECD Test Guideline 439: In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test
Method

This in vitro method is a non-animal alternative to the traditional rabbit skin test.[8][9][10][11]

e Principle: The test substance is applied topically to a three-dimensional reconstructed human
epidermis (RhE) model, which mimics the upper layers of human skin.[8][9][10] Irritant
chemicals cause cell damage, which is measured by a decrease in cell viability.

e Procedure:

o

The RhE tissue is pre-incubated.

o The test substance is applied to the surface of the tissue.

o After a defined exposure period, the substance is rinsed off.
o The tissue is incubated for a post-exposure period.

o Cell viability is assessed using a colorimetric assay, such as the MTT assay. In this assay,
viable cells convert the MTT reagent into a blue formazan salt, which is then extracted and
measured.

 Classification: If the cell viability is reduced below a certain threshold (typically < 50%)
compared to a negative control, the substance is classified as a skin irritant (Category 2).[11]

Eye Irritation Testing

OECD Test Guideline 405: Acute Eye Irritation/Corrosion (in vivo)

This guideline is the standard method for determining the potential of a substance to cause eye
irritation or serious eye damage.[12][13][14][15]

e Principle: A single dose of the test substance is applied into the conjunctival sac of one eye
of an albino rabbit. The other eye remains untreated and serves as a control.

e Procedure:
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o Healthy, young adult albino rabbits with no pre-existing eye defects are used.
o The test substance (typically 0.1 g for a solid) is placed in the lower conjunctival sac.
o The eyelids are held together for about one second.

o The eyes are examined for corneal opacity, iritis, and conjunctival redness and chemosis
(swelling) at 1, 24, 48, and 72 hours after application. Observations can be extended up to
21 days to assess reversibility.[12]

o Classification: The severity of the eye lesions is scored. A substance is classified as an eye
irritant (Category 2) if it produces reversible eye irritation.

OECD Test Guideline 492: Reconstructed human Cornea-like Epithelium (RhCE) test method

This is an in vitro method that uses a reconstructed human cornea-like epithelium model to
identify chemicals that are not classified as eye irritants.[16][17][18] More advanced protocols
under this guideline, such as OECD 492B, can also differentiate between irritant categories.[1]
[19]

o Principle: The test substance is applied to the surface of the RhCE model. The potential for
eye irritation is predicted by the substance's ability to reduce cell viability.[1][17]

e Procedure:
o The RhCE tissue is exposed to the test substance for a specific duration.
o Following exposure, the tissue is rinsed.
o Cell viability is determined using the MTT assay, similar to the skin irritation test.

» Classification: A substance is identified as a non-irritant if the cell viability remains above a
certain threshold (e.g., >60%).[16] Substances that reduce viability below this threshold are
considered irritants and may require further testing to distinguish between Category 1
(serious eye damage) and Category 2 (eye irritation).

Visualized Workflows and Relationships
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The following diagrams illustrate the logical flow of hazard identification and the relationship
between different safety parameters.

Hazard Identification

o | Skinlritation |
(Category 2)

Teads o ) g

R S Hazard Communication
Chemical Identification

| Eye Irritation Signal Word: Warning
CAS: 2359-09-3 (Category 2)

5-tert-Butylisophthalic acid

Requires P261, P280, P302+P352,

P305+P351+P338, etc.

Y

H315, H319, H335

Respiratory Irritation
(STOT SE 3)

Click to download full resolution via product page

GHS Hazard Identification and Communication Flow.
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Evaluate Substance
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Tiered Testing Strategy for Skin and Eye Irritation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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